Cas no 946313-16-2 (3-methyl-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}butanamide)

• Product Name: 3-methyl-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}butanamide
• CAS No: 946313-16-2
• MF: C₁₆H₂₆N₆OS
• MW: 350.482241153717
• CID: 5845738
• PubChem ID: 16900918
• Update Time: 2025-07-15

3-methyl-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]butanamide
• Butanamide, 3-methyl-N-[2-[4-[(1-methylethyl)amino]-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
• F2337-0157
• N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-methylbutanamide
• 3-methyl-N-{2-[6-(methylsulfanyl)-4-[(propan-2-yl)amino]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}butanamide
• 946313-16-2
• AKOS024641638
• 3-methyl-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}butanamide

• Inchi： 1S/C16H26N6OS/c1-10(2)8-13(23)17-6-7-22-15-12(9-18-22)14(19-11(3)4)20-16(21-15)24-5/h9-11H,6-8H2,1-5H3,(H,17,23)(H,19,20,21)
• InChI Key： BVXMFORGNZPOCD-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NC(C)C)N=C(SC)N=2)(=O)CC(C)C

Computed Properties

• Exact Mass: 350.18888065g/mol
• Monoisotopic Mass: 350.18888065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 15.61±0.46(Predicted)

Additional information on 3-methyl-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}butanamide

Introduction to Compound with CAS No. 946313-16-2 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 946313-16-2 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 3-methyl-N-{2-6-(methylsulfanyl)-4-(propan-2-yl)amino-1H-pyrazolo[3,4-d]pyrimidin-1-ylethyl}butanamide, represents a fascinating blend of structural complexity and potential therapeutic utility. The unique structural features of this molecule make it a promising candidate for further investigation in various biomedical applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity. Specifically, the presence of a pyrazolo[3,4-d]pyrimidine core, which is a well-known scaffold in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the amide and sulfanyl groups introduce further opportunities for hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor binding affinity.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological properties. The pyrazolo[3,4-d]pyrimidine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of cancers, inflammatory diseases, and infectious disorders. The compound with CAS No. 946313-16-2 is no exception and has been the subject of several preliminary studies aimed at elucidating its mechanism of action.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. Preliminary in vitro studies have suggested that this compound exhibits inhibitory activity against certain kinases, although further research is needed to fully characterize its specificity and efficacy.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the pyrazolo[3,4-d]pyrimidine core necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the functionalization of the molecule with methylsulfanyl and propan-2-yl groups requires specialized synthetic techniques to achieve the desired regioselectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in understanding how this compound interacts with potential target proteins. These studies have provided valuable insights into the binding mode of the compound and have helped identify key residues involved in its interaction with biological targets.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known kinase inhibitors, it may find utility in the development of new treatments for cancer and other diseases associated with abnormal kinase activity. Furthermore, its ability to modulate cell signaling pathways suggests that it could be repurposed for other therapeutic indications once its full pharmacological profile is characterized.

As research continues to uncover new biological targets and mechanisms, compounds like those with CAS No. 946313-16-2 will become increasingly important in drug discovery efforts. The ability to design molecules with specific structural features that interact selectively with biological targets is a cornerstone of modern pharmaceutical research. This compound exemplifies the kind of innovative molecules that are being developed to address unmet medical needs.

In conclusion, Compound with CAS No. 946313-16-2 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for developing new treatments for various diseases. With continued research and development, this compound has the potential to make significant contributions to modern medicine.